Cas no 945524-57-2 (1H-Imidazole-2-methanamine, 5-(3-pyridinyl)-)
1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)-
- D76004
- CS-0099636
- 945524-57-2
- (5-(Pyridin-3-yl)-1H-imidazol-2-yl)methanamine
-
- Inchi: 1S/C9H10N4/c10-4-9-12-6-8(13-9)7-2-1-3-11-5-7/h1-3,5-6H,4,10H2,(H,12,13)
- InChI Key: YDMVDHKXOFDGEK-UHFFFAOYSA-N
- SMILES: N1C(CN)=NC=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 174.090546336g/mol
- Monoisotopic Mass: 174.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 67.6Ų
1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330169-250mg |
(5-(Pyridin-3-yl)-1H-imidazol-2-yl)methanamine |
945524-57-2 | 95%+ | 250mg |
$952 | 2024-07-19 | |
| Chemenu | CM330169-250mg |
(5-(Pyridin-3-yl)-1H-imidazol-2-yl)methanamine |
945524-57-2 | 95%+ | 250mg |
$1547 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170276-250mg |
(5-(Pyridin-3-yl)-1H-imidazol-2-yl)methanamine |
945524-57-2 | 98% | 250mg |
¥7425.00 | 2024-04-24 |
1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)-
Introduction to 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- (CAS No. 945524-57-2)
1H-Imidazole-2-methanamine, 5-(3-pyridinyl)-, identified by its Chemical Abstracts Service (CAS) number 945524-57-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The compound’s molecular framework, featuring a 1H-imidazole core substituted with a 5-(3-pyridinyl) moiety, imparts distinct chemical and biological characteristics that make it a valuable candidate for further exploration.
The 1H-imidazole ring is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the 5-(3-pyridinyl) group further enhances its versatility by introducing additional binding pockets and functional sites. This combination of structural features has positioned 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- as a promising scaffold for designing novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various disease pathways. Among these, compounds with imidazole and pyridine moieties have shown remarkable efficacy in modulating biological processes. For instance, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The 5-(3-pyridinyl) substituent, in particular, has been implicated in enhancing the binding affinity and selectivity of drug candidates towards specific biological targets.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of potential drug candidates like 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)-. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) techniques have enabled researchers to predict the binding interactions of this compound with various proteins involved in disease mechanisms. These computational approaches have not only expedited the drug discovery process but also provided insights into the structural optimization of lead compounds.
The synthesis of 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The introduction of the 5-(3-pyridinyl) moiety typically involves palladium-catalyzed cross-coupling reactions such as Suzuki or Heck couplings, which are highly efficient in forming carbon-carbon bonds under mild conditions.
Once synthesized, the characterization of 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- is crucial for understanding its physicochemical properties and biological activity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure. Additionally, spectroscopic methods like ultraviolet-visible (UV-Vis) spectroscopy and infrared (IR) spectroscopy provide insights into the electronic transitions and functional groups present in the molecule.
The biological evaluation of 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- involves assessing its interaction with target enzymes and receptors using biochemical assays. In vitro studies have demonstrated that this compound exhibits inhibitory activity against several key enzymes implicated in metabolic pathways relevant to cancer and inflammation. For example, preliminary data suggest that it may interfere with the activity of kinases and phosphodiesterases, which are critical regulators of cellular signaling cascades.
Moreover, the 5-(3-pyridinyl) group has been shown to enhance the solubility and bioavailability of small-molecule drugs. This property is particularly important for oral formulations where poor solubility can limit therapeutic efficacy. By incorporating this moiety into drug candidates like 1H-Imidazole-2-methanamine, 5-(3-pyridinyl)-, researchers can improve pharmacokinetic profiles while maintaining high binding affinity to biological targets.
In conclusion,1H-Imidazole-2-methanamine, 5-(3-pyridinyl)- (CAS No. 945524-57-2) represents a compelling therapeutic agent with significant potential in modern medicine. Its unique structural features and demonstrated biological activity make it an attractive candidate for further preclinical and clinical investigations. As research continues to uncover new applications for this compound,1H-imidazole derivatives will undoubtedly play a pivotal role in shaping future treatments for various diseases.
945524-57-2 (1H-Imidazole-2-methanamine, 5-(3-pyridinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)